N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H20FN3O3/c1-12-15(11-21-25-12)17(23)20-10-13-6-8-22(9-7-13)18(24)14-4-2-3-5-16(14)19/h2-5,11,13H,6-10H2,1H3,(H,20,23)
• InChI Key: WIXCSAPJSBKLTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCC2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C18H20FN3O3
• Molecular Weight: 345.4 g/mol
• CAS No.: 1448050-54-1

Description

N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H20FN3O3 and its molecular weight is 345.374. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Ligands for Receptor Studies

Fluorinated derivatives of compounds similar to N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-5-methylisoxazole-4-carboxamide have been developed to study receptor binding and activity, particularly in the nervous system. For example, fluorine-18 labeled derivatives of WAY 100635 were synthesized for potential use in positron emission tomography (PET) imaging to study serotonin 5-HT1A receptor distribution and dynamics in vivo. These compounds, due to their fluorinated moieties, provide crucial insights into the pharmacokinetics and biological distribution of ligands targeting specific brain receptors, offering a non-invasive method to study receptor function in real-time (Lang et al., 1999).

Metabolism and Disposition in Pharmacokinetics

The study of the disposition and metabolism of compounds structurally related to this compound, such as SB-649868, reveals their elimination pathways and metabolic profiles. These investigations are critical for understanding the safety, efficacy, and dosage requirements of potential therapeutic agents. For instance, SB-649868, an orexin receptor antagonist, showed comprehensive metabolism and excretion patterns in humans, highlighting the importance of these studies in drug development processes (Renzulli et al., 2011).

Antimicrobial and Antipsychotic Potential

Further research into compounds structurally analogous to this compound explores their potential as antimicrobial and antipsychotic agents. The synthesis and evaluation of related molecules have led to the identification of new therapeutics with potent activity against various microbial strains and the ability to modulate central nervous system receptors, offering insights into the development of treatments for infections and psychiatric conditions (Anuse et al., 2019; Norman et al., 1996).